Cas no 80548-40-9 (1,1-dioxothiolane-2-carboxylic acid)

80548-40-9 structure
Product name:1,1-dioxothiolane-2-carboxylic acid
1,1-dioxothiolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,1-dioxothiolane-2-carboxylic acid
- Tetrahydrothiophene-2-Carboxylic Acid 1,1-Dioxide
- FT-0699010
- 80548-40-9
- AS-39767
- SCHEMBL3533041
- NSC140355
- EN300-88656
- SY124416
- 1,1-dioxo-1lambda6-thiolane-2-carboxylic acid
- CS-W023149
- AKOS024197537
- NSC-140355
- MFCD20621123
- Z1259179102
- DTXSID40301003
- tetrahydrothiophene-2-carboxylicacid1,1-dioxide
-
- MDL: MFCD20621123
- Inchi: InChI=1S/C5H8O4S/c6-5(7)4-2-1-3-10(4,8)9/h4H,1-3H2,(H,6,7)
- InChI Key: TTZCAAIAOJHFIM-UHFFFAOYSA-N
- SMILES: C1CC(C(=O)O)S(=O)(=O)C1
Computed Properties
- Exact Mass: 164.01432991g/mol
- Monoisotopic Mass: 164.01432991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 79.8Ų
1,1-dioxothiolane-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM461359-250mg |
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide |
80548-40-9 | 95%+ | 250mg |
$289 | 2024-07-23 | |
eNovation Chemicals LLC | D767196-100mg |
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide |
80548-40-9 | 95% | 100mg |
$225 | 2024-06-07 | |
Enamine | EN300-88656-0.5g |
1,1-dioxo-1lambda6-thiolane-2-carboxylic acid |
80548-40-9 | 95.0% | 0.5g |
$390.0 | 2025-02-21 | |
TRC | T796608-50mg |
Tetrahydrothiophene-2-carboxylic Acid 1,1-Dioxide |
80548-40-9 | 50mg |
$ 185.00 | 2022-06-02 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3394-5G |
1,1-dioxothiolane-2-carboxylic acid |
80548-40-9 | 95% | 5g |
¥ 10,395.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3394-500MG |
1,1-dioxothiolane-2-carboxylic acid |
80548-40-9 | 95% | 500MG |
¥ 2,310.00 | 2023-04-13 | |
Chemenu | CM461359-5g |
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide |
80548-40-9 | 95%+ | 5g |
$1703 | 2024-07-23 | |
Chemenu | CM461359-100mg |
tetrahydrothiophene-2-carboxylic acid 1,1-dioxide |
80548-40-9 | 95%+ | 100mg |
$158 | 2024-07-23 | |
Enamine | EN300-88656-0.25g |
1,1-dioxo-1lambda6-thiolane-2-carboxylic acid |
80548-40-9 | 95.0% | 0.25g |
$248.0 | 2025-02-21 | |
Enamine | EN300-88656-10g |
1,1-dioxo-1lambda6-thiolane-2-carboxylic acid |
80548-40-9 | 95% | 10g |
$2809.0 | 2023-09-01 |
1,1-dioxothiolane-2-carboxylic acid Related Literature
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Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Jiaxin Li,Jinkai Xu,Linbo Yan,Changsheng Lu,Hong Yan Dalton Trans., 2021,50, 8029-8035
-
S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80548-40-9)1,1-dioxothiolane-2-carboxylic acid

Purity:99%
Quantity:1g
Price ($):481.0